Cas no 1807088-94-3 (3-Bromo-2-fluoro-6-nitrobenzamide)

• Product Name: 3-Bromo-2-fluoro-6-nitrobenzamide
• CAS No: 1807088-94-3
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 4976366
• Update Time: 2025-06-11

3-Bromo-2-fluoro-6-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-nitrobenzamide

• Inchi： 1S/C7H4BrFN2O3/c8-3-1-2-4(11(13)14)5(6(3)9)7(10)12/h1-2H,(H2,10,12)
• InChI Key： RVWFMAVUISLJBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(N)=O)C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 88.9

Additional information on 3-Bromo-2-fluoro-6-nitrobenzamide

Introduction to 3-Bromo-2-fluoro-6-nitrobenzamide (CAS No. 1807088-94-3)

3-Bromo-2-fluoro-6-nitrobenzamide, a compound with the CAS number 1807088-94-3, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This introduction aims to provide a comprehensive overview of the compound, highlighting its chemical properties, synthesis methods, and recent research advancements.

The molecular formula of 3-Bromo-2-fluoro-6-nitrobenzamide is C₇H₄BrFNO₃, and its molecular weight is approximately 245.01 g/mol. The compound features a benzene ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a nitro group at the 6-position. Additionally, an amide functional group is attached to the benzene ring. These substituents contribute to the unique chemical and physical properties of the molecule.

In terms of physical properties, 3-Bromo-2-fluoro-6-nitrobenzamide is typically a solid at room temperature with a melting point ranging from 155°C to 157°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone. The compound's solubility characteristics make it suitable for various chemical reactions and applications.

The synthesis of 3-Bromo-2-fluoro-6-nitrobenzamide can be achieved through several methods. One common approach involves the nitration of 3-bromo-2-fluorobenzoic acid followed by amidation. The nitration step typically uses a mixture of concentrated sulfuric acid and nitric acid to introduce the nitro group onto the benzene ring. Subsequently, the carboxylic acid group is converted to an amide using an appropriate amine and coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).

Recent research has explored the potential applications of 3-Bromo-2-fluoro-6-nitrobenzamide in pharmaceutical development. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-Bromo-2-fluoro-6-nitrobenzamide derivatives demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

In addition to its biological activities, 3-Bromo-2-fluoro-6-nitrobenzamide has been investigated for its potential as a building block in organic synthesis. The presence of multiple functional groups on the benzene ring allows for diverse chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. For example, researchers have utilized this compound as a starting material for the synthesis of novel heterocyclic compounds with potential therapeutic applications.

The environmental impact of 3-Bromo-2-fluoro-6-nitrobenzamide is another area of interest. Studies have focused on understanding its biodegradability and potential ecological effects. While initial findings suggest that the compound is relatively stable under environmental conditions, ongoing research aims to assess its long-term impact on ecosystems and develop strategies for its safe disposal.

In conclusion, 3-Bromo-2-fluoro-6-nitrobenzamide (CAS No. 1807088-94-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its biological activities and synthetic utility, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals and materials science.